molecular formula C21H24N4O3S B2965674 3-{2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-oxoethyl}-2H-1,2,4-benzothiadiazine 1,1-dioxide CAS No. 950370-39-5

3-{2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-oxoethyl}-2H-1,2,4-benzothiadiazine 1,1-dioxide

Cat. No. B2965674
CAS RN: 950370-39-5
M. Wt: 412.51
InChI Key: UKUSJJPCYKZSLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of benzothiadiazine, which is a heterocyclic compound . It also contains a piperazine ring, which is a common feature in many pharmaceuticals .


Chemical Reactions Analysis

The chemical reactions of this compound would depend on its functional groups. Piperazine derivatives, for example, are known to undergo reactions with acids and bases .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of a piperazine ring could influence its solubility and stability .

Scientific Research Applications

Pharmacological Research: Neuroprotective Agent

This compound may act as a neuroprotective agent due to its structural similarity to known piperazine derivatives that have shown efficacy in protecting neuronal cells. It could be investigated for its potential to induce neurite outgrowth and provide neuroprotection in cultured neurons, similar to other piperazine compounds .

Antibacterial Activity: Novel Antibiotic Development

Given the piperazine moiety’s presence in many antibiotic drugs, this compound could be explored for its antibacterial properties. It might serve as a scaffold for developing new antibiotics, especially targeting resistant bacterial strains .

Anti-inflammatory Drugs: Inhibitor of Inflammatory Pathways

The compound’s structural features suggest it could modulate inflammatory pathways. Research could focus on its ability to inhibit specific enzymes or signaling molecules involved in inflammation, potentially leading to new anti-inflammatory medications .

Cancer Therapy: Antitumor Properties

Piperazine derivatives are known to possess antitumor properties. This compound could be studied for its potential to act as an antitumor agent, possibly through mechanisms such as apoptosis induction or angiogenesis inhibition .

Neurodegenerative Diseases: Treatment for Parkinson’s and Alzheimer’s

The compound’s piperazine core is found in treatments for neurodegenerative diseases. It could be researched for its effectiveness in treating conditions like Parkinson’s and Alzheimer’s disease, possibly by preventing the aggregation of disease-specific proteins .

Psychiatric Disorders: Antipsychotic and Antidepressant Effects

Due to the psychoactive nature of some piperazine derivatives, this compound could be explored for its potential use in treating psychiatric disorders. Studies could assess its efficacy as an antipsychotic or antidepressant, examining its impact on neurotransmitter systems .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine derivatives are known to interact with various receptors, such as adrenergic receptors .

Safety and Hazards

The safety and hazards of this compound would depend on its biological activity. Some piperazine derivatives are known to have psychoactive effects .

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action .

properties

IUPAC Name

1-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N4O3S/c1-15-7-8-18(16(2)13-15)24-9-11-25(12-10-24)21(26)14-20-22-17-5-3-4-6-19(17)29(27,28)23-20/h3-8,13H,9-12,14H2,1-2H3,(H,22,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKUSJJPCYKZSLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC3=NS(=O)(=O)C4=CC=CC=C4N3)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N4O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

412.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.